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Compound of Interest

Compound Name: Lactamide

Cat. No.: B1674226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lactamide, the amide derivative of lactic acid, is a versatile chemical compound with emerging

applications in pharmaceuticals, cosmetics, and materials science. This technical guide

provides a comprehensive overview of Lactamide, focusing on its chemical and physical

properties, detailed synthesis protocols, and current understanding of its biological relevance.

While in-depth pharmacological data remains limited, this document consolidates the available

information to support further research and development.

Molecular Structure and Chemical Properties
Lactamide, chemically known as 2-hydroxypropanamide, is a chiral molecule existing as two

enantiomers, (R)-Lactamide and (S)-Lactamide, as well as a racemic mixture. Its structure

features a central carbon atom bonded to a hydroxyl group, a methyl group, a hydrogen atom,

and a carboxamide group.

The molecular formula for Lactamide is C₃H₇NO₂. The presence of the hydroxyl and amide

functional groups allows for hydrogen bonding, contributing to its solid state at room

temperature and its solubility in polar solvents.

Table 1: Chemical Identifiers and Properties of Lactamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1674226?utm_src=pdf-interest
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₃H₇NO₂

Linear Formula CH₃CH(OH)CONH₂

Molecular Weight 89.09 g/mol

CAS Number (Racemic) 2043-43-8

CAS Number (R-enantiomer) 598-81-2

CAS Number (S-enantiomer) 89673-71-2

Melting Point 73-76 °C

Appearance White crystalline solid

Synthesis of Lactamide
The synthesis of Lactamide can be achieved through various methods, including classical

chemical synthesis and modern enzymatic routes. The choice of method may depend on the

desired purity, stereospecificity, and environmental considerations.

Classical Synthesis: Ammonolysis of Ethyl Lactate
A well-established method for the preparation of Lactamide involves the reaction of ethyl

lactate with liquid ammonia under pressure. This method provides a good yield of the final

product.

Cooling: Place 125 grams (1.06 moles) of ethyl lactate into a suitable Pyrex container and

cool it in a Dry Ice-acetone bath to a temperature below the boiling point of ammonia.[1]

Addition of Ammonia: Add 125 ml of liquid ammonia to the cooled ethyl lactate.[1]

Reaction: Transfer the mixture to a steel pressure apparatus and allow it to warm to room

temperature. Let the reaction proceed for 24 hours.[1]

Work-up: Slowly vent the excess ammonia from the pressure vessel. Remove the last traces

of ammonia under reduced pressure.
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Purification: Stir the reaction product with 200 ml of absolute ether to dissolve any unreacted

ethyl lactate and ethanol. Filter the residue, wash it with ether, and air-dry to obtain

Lactamide. The expected yield is 65-70 g.[1]

Enzymatic Synthesis: A Greener Approach
Enzymatic synthesis of Lactamide offers a more environmentally friendly alternative to

classical chemical methods, proceeding under milder reaction conditions and often with high

selectivity. One such method utilizes the nitrile hydratase enzyme from the bacterium

Rhodococcus pyridinivorans.[2][3]

Cell Culture and Induction: Cultivate Rhodococcus pyridinivorans NIT-36 in a suitable growth

medium. Induce the expression of nitrile hydratase by adding lactamide to the culture

medium. A 1.7-fold increase in enzyme activity can be achieved by double feeding the

inducer.[3]

Cell Harvesting: Harvest the bacterial cells after 48 hours of cultivation.[3]

Biotransformation (Fed-Batch Method):

Prepare resting cells at a concentration of 2 mg/ml.

In a 1 L reaction vessel, initiate the reaction at 45°C.

Adopt a fed-batch approach by incrementally adding lactonitrile to the reaction mixture to

avoid substrate inhibition.

The enzyme completely converts 15 mM of lactonitrile to lactamide in 30 minutes.[3]

Achieve 100% biotransformation of 360 mM of lactonitrile to lactamide within 720

minutes.[3]

Product Isolation: Isolate the Lactamide from the reaction mixture using standard

downstream processing techniques.

Table 2: Comparison of Synthesis Methods for Lactamide
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Parameter
Classical Synthesis
(Ammonolysis)

Enzymatic Synthesis
(Nitrile Hydratase)

Starting Material Ethyl lactate Lactonitrile

Reagents Liquid ammonia
Rhodococcus pyridinivorans

cells

Reaction Conditions
High pressure, room

temperature
Ambient pressure, 45°C

Advantages High yield, well-established
High purity, mild conditions,

environmentally friendly

Disadvantages
Harsh reaction conditions, use

of hazardous materials

Substrate inhibition at high

concentrations

Biological and Pharmacological Relevance
The current body of research on the specific biological activities of Lactamide is not extensive.

However, some studies and applications suggest potential areas for further investigation by

drug development professionals.

Central Nervous System: There are historical investigations into Lactamide as a mild central

nervous system depressant, with potential sedative effects. However, the mechanism of

action is not well-characterized.

Ophthalmology: A 2M solution of Lactamide has been used as a hyperosmotic agent on the

ciliary epithelium.

Drug Delivery and Tissue Engineering: Due to its biocompatibility and biodegradability,

Lactamide is being explored as a component in the synthesis of polymers for drug delivery

systems and as a building block for scaffolds in tissue engineering. These polymers can be

designed for controlled release of therapeutic agents.

Metabolic Studies: As a derivative of lactic acid, (R)-(+)-Lactamide is of interest in

biochemical research for studying lactic acid metabolism, which may have implications for

conditions such as diabetes and neurodegenerative diseases.
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It is important to note that detailed preclinical and clinical data on the pharmacological effects of

Lactamide are largely unavailable in the public domain.

Applications
The current and potential applications of Lactamide span several industries:

Cosmetics: Used as a humectant and skin conditioning agent in various cosmetic

formulations.

Agrochemicals: Employed as a solvent in environmentally friendly agrochemical formulations

and to reduce the toxicity of other components.

Organic Synthesis: Serves as a versatile intermediate in the synthesis of other organic

compounds.

Biomaterials: A monomer for the production of biodegradable polymers with potential

applications in medicine and as eco-friendly plastics.

Visualized Experimental Workflow
The following diagram illustrates the workflow for the enzymatic synthesis of Lactamide, a key

process for researchers interested in green chemistry approaches.
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Click to download full resolution via product page

Caption: Workflow for the enzymatic synthesis of Lactamide.

Conclusion
Lactamide is a compound with established utility and significant potential. While its role in

direct pharmacological intervention is yet to be fully elucidated, its application in drug delivery

and tissue engineering, coupled with the development of green synthesis routes, makes it a

molecule of considerable interest. This guide provides a foundational understanding for

researchers and professionals aiming to explore the synthesis and applications of Lactamide.

Further in-depth studies are warranted to uncover its full therapeutic and technological

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1674226?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-custom-synthesis
https://orgsyn.org/demo.aspx?prep=cv3p0516
https://pubmed.ncbi.nlm.nih.gov/32512095/
https://pubmed.ncbi.nlm.nih.gov/32512095/
https://pubmed.ncbi.nlm.nih.gov/32512095/
https://www.researchgate.net/publication/342443401_EFFICIENT_LACTAMIDE_SYNTHESIS_BY_FED-BATCH_METHOD_USING_NITRILE_HYDRATASE_OF_RHODOCOCCUS_PYRIDINIVORANS_NIT-36
https://www.benchchem.com/product/b1674226#cas-number-and-molecular-structure-of-lactamide
https://www.benchchem.com/product/b1674226#cas-number-and-molecular-structure-of-lactamide
https://www.benchchem.com/product/b1674226#cas-number-and-molecular-structure-of-lactamide
https://www.benchchem.com/product/b1674226#cas-number-and-molecular-structure-of-lactamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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